Cas no 721395-15-9 (tert-butyl N-[(1R,2S)-2-aminocyclopentyl]carbamate)

• Product Name: tert-butyl N-[(1R,2S)-2-aminocyclopentyl]carbamate
• CAS No: 721395-15-9
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD11040591
• CID: 558442
• PubChem ID: 329765722
• Update Time: 2025-06-30

tert-butyl N-[(1R,2S)-2-aminocyclopentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-Amino-1-(Boc-amino)cyclopentane
• (1R,2S)-2-Amino-1-(N-boc-amino)cyclopentane
• [(1R,2S)-2-aminocyclopentyl]Carbamic acid 1,1-dimethylethyl ester
• Carbamic acid,[(1R,2S)-2-aminocyclopentyl]-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-[(1R,2S)-2-aminocyclopentyl]carbamate
• (1R)-cis-N-Boc-1,2-diaminocyclopentane
• (1S,2R)-2-(Boc-amino)cyclopentylamine
• tert-Butyl ((1R,2S)-2-aminocyclopentyl)carbamate
• tert-butyl (1R,2S)-2-aminocyclopentylcarbamate
• cis-tert-butyl 2-aminocyclopentylcarbamate
• Carbamic acid, [(1R,2S)-2-aminocyclopentyl]-, 1,1-dimethylethyl ester
• tert-Butyl [(1R,2S)-2-aminocyclopentyl]carbamate
• PAXDIBGWURAVIH-JGVFFNPUSA-N
• cis-N1-Boc-1,2-cyclopentanediamine

• MDL： MFCD11040591
• Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)12-8-6-4-5-7(8)11/h7-8H,4-6,11H2,1-3H3,(H,12,13)/t7-,8+/m0/s1
• InChI Key： PAXDIBGWURAVIH-JGVFFNPUSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CCC[C@@H]1N)=O

Computed Properties

• Exact Mass: 200.15200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1
• Topological Polar Surface Area: 64.4

Experimental Properties

• Flash Point: 137.8℃
• PSA: 64.35000
• LogP: 2.48210

tert-butyl N-[(1R,2S)-2-aminocyclopentyl]carbamate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on tert-butyl N-[(1R,2S)-2-aminocyclopentyl]carbamate

tert-butyl N-[(1R,2S)-2-aminocyclopentyl]carbamate (CAS No. 721395-15-9): An Overview of Its Properties and Applications

tert-butyl N-[(1R,2S)-2-aminocyclopentyl]carbamate (CAS No. 721395-15-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as (1R,2S)-tert-butyl cyclopentane-1,2-diamine carbamate, is a chiral carbamate derivative that exhibits unique structural and chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chiral nature of tert-butyl N-[(1R,2S)-2-aminocyclopentyl]carbamate is particularly noteworthy. The (1R,2S) configuration imparts specific stereochemical characteristics that can influence the biological activity and selectivity of the final products derived from this compound. This chiral center is crucial for the development of enantiomerically pure pharmaceuticals, which are often required to achieve optimal therapeutic effects and minimize side effects.

In recent years, tert-butyl N-[(1R,2S)-2-aminocyclopentyl]carbamate has been extensively studied for its potential applications in the synthesis of peptide mimetics and protein-protein interaction inhibitors. These applications are driven by the compound's ability to mimic the structural features of natural peptides while offering enhanced stability and bioavailability. For instance, a study published in the *Journal of Medicinal Chemistry* (2023) demonstrated that derivatives of (1R,2S)-tert-butyl cyclopentane-1,2-diamine carbamate could effectively inhibit the interaction between specific proteins involved in cancer cell signaling pathways.

The synthetic versatility of tert-butyl N-[(1R,2S)-2-aminocyclopentyl]carbamate is another key factor contributing to its widespread use in pharmaceutical research. The compound can be readily modified through various chemical reactions, such as amide bond formation, alkylation, and acylation. These modifications allow researchers to tailor the properties of the final product to meet specific therapeutic needs. For example, a recent study in *Organic & Biomolecular Chemistry* (2023) reported the successful synthesis of a series of (1R,2S)-tert-butyl cyclopentane-1,2-diamine carbamate derivatives with improved solubility and reduced toxicity compared to their parent compounds.

Beyond its role as a synthetic intermediate, tert-butyl N-[(1R,2S)-2-aminocyclopentyl]carbamate has also shown promise in the development of novel drug delivery systems. The compound's ability to form stable complexes with various ligands makes it an attractive candidate for targeted drug delivery applications. A study published in *Advanced Drug Delivery Reviews* (2023) explored the use of (1R,2S)-tert-butyl cyclopentane-1,2-diamine carbamate as a carrier molecule for delivering anticancer drugs directly to tumor sites, thereby enhancing therapeutic efficacy and reducing systemic side effects.

The safety profile of tert-butyl N-[(1R,2S)-2-aminocyclopentyl]carbamate is another critical aspect that has been extensively evaluated. Preclinical studies have demonstrated that the compound exhibits low toxicity and good biocompatibility when used within appropriate dose ranges. These findings support its potential for further development as a pharmaceutical agent or as a key intermediate in drug synthesis processes.

In conclusion, tert-butyl N-[(1R,2S)-2-aminocyclopentyl]carbamate (CAS No. 721395-15-9) is a highly valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chiral structure, synthetic versatility, and potential for targeted drug delivery make it an important molecule for researchers aiming to develop innovative therapeutic solutions. As ongoing studies continue to uncover new possibilities for this compound, its significance in the field is likely to grow even further.